molecular formula C9H7BrN2O B6173722 (7-bromoquinazolin-2-yl)methanol CAS No. 2613381-37-4

(7-bromoquinazolin-2-yl)methanol

Cat. No. B6173722
CAS RN: 2613381-37-4
M. Wt: 239.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Quinazolinones are a class of organic compounds with a bicyclic structure, which includes a benzene ring fused to a quinazoline ring. The “(7-bromoquinazolin-2-yl)methanol” compound would likely have a bromine atom at the 7th position and a methanol group at the 2nd position of the quinazoline ring .


Molecular Structure Analysis

The molecular structure of “(7-bromoquinazolin-2-yl)methanol” would likely involve a quinazoline core with a bromine atom attached at the 7th position and a methanol group attached at the 2nd position .


Physical And Chemical Properties Analysis

The physical and chemical properties of “(7-bromoquinazolin-2-yl)methanol” would be influenced by the presence of the bromine atom and the methanol group. For instance, the bromine atom would likely increase the compound’s reactivity .

Mechanism of Action

The mechanism of action would depend on the specific application of “(7-bromoquinazolin-2-yl)methanol”. Quinazolinones are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects .

Safety and Hazards

The safety and hazards associated with “(7-bromoquinazolin-2-yl)methanol” would depend on its specific physical and chemical properties. As a general rule, handling of brominated compounds requires appropriate safety measures due to their potential reactivity .

Future Directions

The future directions for research on “(7-bromoquinazolin-2-yl)methanol” would likely involve exploring its potential applications, given the diverse biological activities exhibited by quinazolinone compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (7-bromoquinazolin-2-yl)methanol involves the conversion of 7-bromo-2-nitroquinazoline to the corresponding amine, followed by reduction to the alcohol using a reducing agent.", "Starting Materials": [ "7-bromo-2-nitroquinazoline", "Hydrogen gas", "Palladium on carbon", "Methanol", "Sodium borohydride" ], "Reaction": [ "Step 1: Reduction of 7-bromo-2-nitroquinazoline to 7-bromo-2-aminquinazoline using hydrogen gas and palladium on carbon as a catalyst.", "Step 2: Reduction of 7-bromo-2-aminquinazoline to (7-bromoquinazolin-2-yl)methanol using sodium borohydride and methanol as a solvent." ] }

CAS RN

2613381-37-4

Product Name

(7-bromoquinazolin-2-yl)methanol

Molecular Formula

C9H7BrN2O

Molecular Weight

239.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.